![molecular formula C15H18N2 B1238848 1,2,3,4,8,9,10,11-Octahydro-[1,4]diazepino[6,7,1-jk]carbazole](/img/structure/B1238848.png)
1,2,3,4,8,9,10,11-Octahydro-[1,4]diazepino[6,7,1-jk]carbazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
LSM-3233 is a member of carbazoles.
Scientific Research Applications
Synthesis and Compound Development
- Synthesis Pathways : 1,2,3,4,8,9,10,11-Octahydro[1,4]diazepino[6,5,4-jk]carbazole was synthesized using 2,3,4,5-tetrahydro-1H-benzodiazepine as a starting point. This synthesis also led to the development of related compounds such as 3-acetyl-6-chloro and 3-methyl derivatives of the carbazole (Kim, 1976).
Pharmacological Properties
- Antihypertensive Activity : Derivatives of tetrahydro-1,4-benzodiazepines, including those related to 1,2,3,4,8,9,10,11-octahydro[1,4]diazepino[6,5,4-jk]carbazole, were evaluated for antihypertensive activity, showing significant blood pressure lowering effects in rats (Kim Dh, 1977).
Chemical Transformations and Applications
Development of Pentacyclic Heterocycles : Synthesis of model 8-substituted-12-methyl-12H-imidazo[4', 5': 2, 3][1,4]-diazepino[6,7,1-jk]carbazoles was achieved, contributing to the development of new pentacyclic heterocycles (Voelter et al., 2007).
Aminomethylation and Derivative Formation : The transformation of pyrazino- and diazepino[3.2.1-jk]carbazoles through methylation and aminomethylation led to the synthesis of various derivatives, indicating potential applications in chemical synthesis and drug design (Grinev et al., 1983).
Novel Synthetic Routes and Chemical Structures
- Development of Novel Synthetic Routes : A new synthetic route for the preparation of 1,2,3,4,8,9,10,10a-octahydro-7bH-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole was described, showcasing an innovative approach to synthesizing medicinally interesting compounds (Welmaker & Sabalski, 2004).
properties
Molecular Formula |
C15H18N2 |
---|---|
Molecular Weight |
226.32 g/mol |
IUPAC Name |
7,10-diazatetracyclo[8.6.1.05,17.011,16]heptadeca-1,3,5(17),11(16)-tetraene |
InChI |
InChI=1S/C15H18N2/c1-2-7-14-12(5-1)13-6-3-4-11-10-16-8-9-17(14)15(11)13/h3-4,6,16H,1-2,5,7-10H2 |
InChI Key |
OIGHTPDWPMLMGT-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=CC=CC4=C3N2CCNC4 |
Canonical SMILES |
C1CCC2=C(C1)C3=CC=CC4=C3N2CCNC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.